N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)ethanesulfonamide

• IUPAC Name: N-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]ethanesulfonamide
• InChI: InChI=1S/C18H24FN3O3S/c1-2-26(23,24)20-14-17(18-8-5-13-25-18)22-11-9-21(10-12-22)16-7-4-3-6-15(16)19/h3-8,13,17,20H,2,9-12,14H2,1H3
• InChI Key: BDWFTHHULVHVBJ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NCC(C1=CC=CO1)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C18H24FN3O3S
• Molecular Weight: 381.5 g/mol
• CAS No.: 877648-50-5

Description

N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)ethanesulfonamide is a useful research compound. Its molecular formula is C18H24FN3O3S and its molecular weight is 381.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The chemical compound N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)ethanesulfonamide, due to its complex structure, has potential in various scientific research applications, including the synthesis of novel pharmacological agents and the development of new materials with unique properties. While direct studies on this specific compound are limited, research on similar compounds provides insight into the potential applications and methodologies for its use.

Potential Pharmacological Applications

• A study on the synthesis of novel derivatives involving piperazine compounds highlighted the process of creating compounds with potential antidepressant and antianxiety activities, indicating the usefulness of piperazine derivatives in developing new therapeutic agents (J. Kumar et al., 2017).
• Another research effort focused on the development of piperazine-based ligands for PET imaging, demonstrating the compound's utility in neuroimaging and the study of neuropsychiatric disorders (Gonzalo García et al., 2014).
• The compound's structure also suggests its potential in creating selective serotonin receptor antagonists, which can be used to explore treatments for various neurological conditions (T. Stean et al., 2002).

Chemical Synthesis and Analytical Applications

• Research into chemically removable derivatization reagents for liquid chromatography underscores the role of piperazine derivatives in enhancing analytical methodologies, suggesting similar applications for this compound in improving detection sensitivity and specificity (Hsin‐Lung Wu et al., 1997).

Materials Science and Corrosion Inhibition

• In materials science, the examination of piperidine derivatives for the corrosion inhibition of iron suggests potential applications of this compound in protective coatings and anticorrosive materials (S. Kaya et al., 2016).